Cas no 72898-29-4 (4-(Prop-1-en-1-yl)benzene-1,2-diol)

4-(Prop-1-en-1-yl)benzene-1,2-diol Properties

Names and Identifiers

• 4-(1-Propenyl)-1,2-benzenediol
• 4-prop-1-enylbenzene-1,2-diol
• Desmethylisoeugenol
• 1,2-Benzenediol,4-(1-propenyl)
• 4-Propenylbrenzcatechin
• 1,2-Benzenediol, 4-(1-propenyl)-
• 4-(Prop-1-en-1-yl)benzene-1,2-diol
• +Expand

• InChIKey： MDXYNRAMDATLBT-UHFFFAOYSA-N
• Inchi： 1S/C9H10O2/c1-2-3-7-4-5-8(10)9(11)6-7/h2-6,10-11H,1H3
• SMILES： O([H])C1=C(C([H])=C([H])C(C([H])=C([H])C([H])([H])[H])=C1[H])O[H]

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 150.068079557g/mol
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 2.13090
• PSA: 40.46000
• Color/Form: Powder